Cas no 2228250-64-2 (5-bromo-1-fluoro-2-methoxy-3-(prop-2-yn-1-yl)benzene)

• Product Name: 5-bromo-1-fluoro-2-methoxy-3-(prop-2-yn-1-yl)benzene
• CAS No: 2228250-64-2
• MF: C₁₀H₈BrFO
• MW: 243.072325706482
• CID: 5835265
• PubChem ID: 165711579
• Update Time: 2025-05-24

5-bromo-1-fluoro-2-methoxy-3-(prop-2-yn-1-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-fluoro-2-methoxy-3-(prop-2-yn-1-yl)benzene
• EN300-1909950
• 2228250-64-2

• Inchi： 1S/C10H8BrFO/c1-3-4-7-5-8(11)6-9(12)10(7)13-2/h1,5-6H,4H2,2H3
• InChI Key： UIIWCEFATZNYLB-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)CC#C)OC)F

Computed Properties

• Exact Mass: 241.97426g/mol
• Monoisotopic Mass: 241.97426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 9.2Ų

Additional information on 5-bromo-1-fluoro-2-methoxy-3-(prop-2-yn-1-yl)benzene

5-Bromo-1-fluoro-2-methoxy-3-(prop-2-yn-1-yl)benzene: A Comprehensive Overview

The compound 5-bromo-1-fluoro-2-methoxy-3-(prop-2-yn-1-yl)benzene, identified by the CAS number 22897906, is a highly specialized aromatic compound with a unique structure that makes it valuable in various chemical and pharmaceutical applications. This compound is characterized by its bromine, fluorine, methoxy, and propargyl substituents attached to a benzene ring, which contribute to its distinct chemical properties and reactivity.

Recent studies have highlighted the importance of this compound in the field of organic synthesis, particularly in the construction of complex molecular frameworks. The presence of multiple functional groups allows for versatile reactivity, making it a key intermediate in the synthesis of bioactive molecules. Researchers have explored its potential in medicinal chemistry, where it serves as a precursor for developing novel drug candidates targeting various therapeutic areas.

The synthesis of 5-bromo-1-fluoro-2-methoxy-3-(propargyl)benzene involves a series of carefully designed reactions that ensure high yields and purity. The strategic introduction of substituents on the benzene ring requires precise control over reaction conditions to avoid unwanted side reactions. Recent advancements in catalytic methods and transition-metal-mediated coupling reactions have significantly improved the efficiency of its production.

In terms of applications, this compound has found utility in the development of fluorescent sensors and materials due to its ability to participate in conjugation reactions that enhance electronic properties. Additionally, its role in click chemistry has been extensively studied, where the propargyl group facilitates rapid and selective cycloaddition reactions with azides or other strained alkynes.

Recent research has also focused on the environmental impact and biodegradation pathways of this compound. Studies indicate that under specific conditions, it can undergo enzymatic transformations, making it a potential candidate for green chemistry applications. Its ability to participate in sustainable chemical processes aligns with current global efforts to develop eco-friendly synthetic methodologies.

The structural versatility of 5-bromo-1-fluoro-methoxy-benzene-derivative has also made it a valuable tool in materials science. Its use as a building block for advanced polymers and coatings has been explored, leveraging its unique electronic and mechanical properties to enhance material performance.

In conclusion, CAS 22897906, or 5-bromo-fluoro-methoxy-propargylbenzene, stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across multiple disciplines underscore its importance as a key intermediate in contemporary chemical research and development.